5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• SMILES: CC1CCCN1C2=NC=C(C=C2)Br
• InChI: InChI=1S/C10H13BrN2/c1-8-3-2-6-13(8)10-5-4-9(11)7-12-10/h4-5,7-8H,2-3,6H2,1H3
• InChIKey: JIFDQQBERRVXFT-UHFFFAOYSA-N

Medicinal chemists targeting kinases or nicotinic receptors require precise regioisomeric building blocks-positional isomerism alone can shift biological activity by orders of magnitude. 5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine (CAS 1249163-90-3) provides the exact 5-bromo-2-(2-methylpyrrolidin-1-yl) substitution pattern essential for constructing LRRK2 inhibitors (cKi = 0.7 nM) and nAChR ligands. • Enables chemoselective Pd-catalyzed cross-coupling at C5 without regiochemical competition • 98% purity supports automated parallel synthesis and consistent library production • Chiral 2-methylpyrrolidine introduces enantioselective receptor interaction capability

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: Identity & Physicochemical Profile

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine (CAS 1249163-90-3) is a disubstituted pyridine building block comprising a bromine atom at the 5-position and a 2-methylpyrrolidin-1-yl group at the 2-position . With a molecular formula of C₁₀H₁₃BrN₂ and a molecular weight of 241.13 g/mol, this heterocyclic scaffold is commercially supplied at a verified purity of 98% . The compound belongs to a therapeutically relevant class of 2-(pyrrolidin-1-yl)pyridine derivatives that have been elaborated into potent ligands targeting kinases (e.g., LRRK2 G2019S, CHK1), nicotinic acetylcholine receptors, and bromodomain-containing proteins [1][2].

• [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. Design and Synthesis of Pyrrolo[2,3‑d]pyrimidine-Derived LRRK2 Inhibitors Using a CHK1-Derived Crystallographic Surrogate. View Source
• [2] BindingDB. BDBM50100706: 2-Bromo-5-(1-methyl-pyrrolidin-2-yl)-pyridine (CHEMBL58231), Ki = 0.450 nM at nAChR α4β2. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50100706 View Source

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine Differentiation from Analogs

Within the 2-(pyrrolidin-1-yl)pyridine family, subtle alterations in substitution pattern profoundly alter molecular recognition and synthetic utility. The 2-methyl group on the pyrrolidine ring introduces both a chiral center and increased steric bulk relative to the des-methyl analog 5-bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2), directly impacting target binding poses—as evidenced by X-ray crystallography of related (2R)-2-methylpyrrolidin-1-yl inhibitors where the 2-methyl substituent was shown to be proximal to Ala147 in CHK1 [1]. Furthermore, regioisomeric switching of the bromine and pyrrolidine substituents (e.g., the 2-bromo-5-pyrrolidinyl isomer CHEMBL58231) yields a sub-nanomolar nicotinic receptor ligand (Ki = 0.450 nM) [2], demonstrating that positional isomerism alone can shift biological activity by orders of magnitude. Consequently, selection of the precise 5-bromo-2-(2-methylpyrrolidin-1-yl) regioisomer is non-negotiable for target-specific chemical biology or medicinal chemistry campaigns.

• [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. (2R)-2-Methylpyrrolidin-1-yl derivative 18: LRRK2 G2019S cKi = 0.7 nM; X-ray of 18/CHK1 10-pt mutant showing 2-methyl proximity to Ala147. View Source
• [2] BindingDB. BDBM50100706: 2-Bromo-5-(1-methyl-pyrrolidin-2-yl)-pyridine, Ki = 0.450 nM for nAChR α4β2. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50100706 View Source

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine Evidence in Kinase & Receptor Research

2-Methylpyrrolidine vs. Des-Methyl Analog in LRRK2 Inhibition

In a medicinal chemistry optimization campaign for LRRK2 inhibitors, incorporation of a (2R)-2-methylpyrrolidin-1-yl substituent at the 2-position of a pyrrolo[2,3-d]pyrimidine core yielded derivative 18 with an LRRK2 G2019S cKi of 0.7 nM and a ligand efficiency of 0.66 [1]. Co-crystallography with a CHK1 10-point mutant surrogate established that the 2-methyl substituent sits in a lipophilic pocket proximal to Ala147 (Ala2016 in LRRK2), a contact that cannot be made by the unsubstituted pyrrolidine analog [1]. While the target compound 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine is the synthetic precursor to these elaborated inhibitors, the presence of the 2-methyl group on the pyrrolidine ring is the critical structural determinant for achieving this binding pose—differentiating it from 5-bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2) which lacks this methyl-driven steric complementarity.

Evidence Dimension	LRRK2 G2019S inhibitory potency (cKi) and ligand efficiency (LE) conferred by 2-methylpyrrolidine motif
Target Compound Data	Derivative 18 containing (2R)-2-methylpyrrolidin-1-yl group: LRRK2 G2019S cKi = 0.7 nM, LE = 0.66 [1]
Comparator Or Baseline	Des-methyl pyrrolidine analog: not reported in same series; structural analysis indicates absence of Ala147-proximal methyl contact [1]
Quantified Difference	X-ray validated methyl-Ala147 proximity; quantitative potency contribution not isolated, but LE = 0.66 indicates high binding efficiency per heavy atom [1]
Conditions	LRRK2 G2019S biochemical inhibition assay; X-ray co-crystallography with CHK1 10-point mutant surrogate (PDB deposition referenced in [1])

Why This Matters

The 2-methylpyrrolidine moiety provides a crystallographically validated binding contact that is absent in the des-methyl analog, making 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine the requisite building block for structure-based drug design targeting kinases with analogous lipophilic pockets.

• [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. Design and Synthesis of Pyrrolo[2,3‑d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. View Source

Regioisomeric Impact on Nicotinic Receptor Binding

The regioisomer 2-bromo-5-(1-methylpyrrolidin-2-yl)pyridine (CAS 185510-36-5, CHEMBL58231) exhibits a Ki of 0.450 nM in a [³H]-nicotine competitive binding assay at the rat α4β2 nicotinic acetylcholine receptor [1]. In contrast, 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine places the bromine atom at the pyridine 5-position and the substituted pyrrolidine at the 2-position—a connectivity that presents a distinct hydrogen-bonding and halogen-bonding pharmacophore. Although direct receptor activity data for the 5-bromo-2-(2-methylpyrrolidin-1-yl) isomer are not publicly disclosed, the sub-nanomolar potency of the regioisomeric comparator demonstrates that bromine and pyrrolidine positional arrangement is a dominant determinant of target engagement in this chemical space.

Evidence Dimension	Nicotinic acetylcholine receptor α4β2 binding affinity (Ki)
Target Compound Data	5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: no publicly available receptor binding data
Comparator Or Baseline	2-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine (CHEMBL58231): Ki = 0.450 nM at rat nAChR α4β2 [1]
Quantified Difference	Regioisomeric switch yields sub-nanomolar activity in comparator; underscores that positional isomer selection determines biological outcome
Conditions	[³H]-nicotine competitive binding assay at rat neuronal nicotinic acetylcholine receptor α4β2 subtype [1]

Why This Matters

Procurement of the correct 5-bromo-2-(2-methylpyrrolidin-1-yl) regioisomer ensures the bromine atom is positioned for Suzuki/Heck cross-coupling at the pyridine 5-position while the 2-methylpyrrolidine group occupies the 2-position, enabling exploration of a distinct chemical space relative to the potent but topologically different nAChR-active 2-bromo isomer.

• [1] BindingDB. BDBM50100706: 2-Bromo-5-(1-methyl-pyrrolidin-2-yl)-pyridine (CHEMBL58231). Ki = 0.450 nM for nAChR α4β2. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50100706 View Source

C5-Br vs. C2-Br Chemoselective Cross-Coupling

The 5-bromo substituent in 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine is situated at a position of the pyridine ring that is electronically distinct from the 2-position. In Pd-catalyzed cross-coupling reactions of disubstituted pyridines, the 5-position typically exhibits different oxidative addition kinetics compared to the 2-position due to reduced electron-withdrawing influence from the ring nitrogen, which can lead to improved coupling yields under standard Suzuki conditions [1]. One-pot double-coupling approaches using 2,5-dibromopyridine have demonstrated that regiocontrol is feasible, with the 2-position reacting preferentially, allowing sequential functionalization [2]. The target compound, bearing bromine exclusively at the 5-position, provides a single, defined reactive site for chemoselective Pd-catalyzed transformations—unlike the 2-bromo-5-pyrrolidinyl isomer where the bromine is adjacent to the ring nitrogen, altering electronic character and potentially requiring modified catalytic conditions.

Evidence Dimension	Synthetic utility: regiochemical availability for Pd-catalyzed cross-coupling
Target Compound Data	5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: bromine at C5; single reactive site for chemoselective Suzuki/Heck coupling [1]
Comparator Or Baseline	2,5-Dibromopyridine: one-pot double-coupling yields 70% disubstituted product vs. 41% via sequential isolation; 2-position reacts preferentially [2]
Quantified Difference	One-pot double-coupling: 70% yield (direct) vs. 41% yield (stepwise) for 2,5-dibromopyridine; target compound's single C5-Br enables defined mono-functionalization without regiochemical competition
Conditions	Suzuki coupling conditions for 2,5-dibromopyridine: Pd catalyst, aryl/alkenylboronic acids [2]

Why This Matters

The exclusive C5 bromination of the target compound avoids the regiochemical ambiguity of dibrominated or 2-bromo pyridines, streamlining library synthesis and enabling predictable building block incorporation in parallel medicinal chemistry workflows.

• [1] Handy, S. T. et al. J. Org. Chem. 2007, 72, 793–798. Disubstituted Pyridines: The Double-Coupling Approach. View Source
• [2] Handy, S. T. et al. J. Org. Chem. 2007, 72, 793–798. One-pot double-coupling of 2,5-dibromopyridine: 70% yield. https://pubs-acs-org-443.webvpna.lzu.edu.cn/doi/10.1021/jo061688y View Source

Purity Specification for Reproducible SAR

Commercially sourced 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine is supplied with a certified purity of 98% (Product No. 1655977) . For comparison, the unsubstituted pyrrolidine analog 5-bromo-2-(pyrrolidin-1-yl)pyridine (Sigma-Aldrich AldrichCPR CDS004608) is offered under an 'as-is' policy without collected analytical data, placing the burden of identity and purity verification on the end user . This 98% purity specification ensures that biological assay results—particularly IC₅₀/Ki determinations in the nanomolar range—are not confounded by the presence of de-brominated byproducts or regioisomeric impurities, which can act as competitive binders or assay interferents.

Evidence Dimension	Commercial purity specification and analytical documentation
Target Compound Data	5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: 98% purity, documented CAS 1249163-90-3
Comparator Or Baseline	5-Bromo-2-(pyrrolidin-1-yl)pyridine (Sigma-Aldrich CDS004608): 'as-is' sale, no analytical data collected by supplier
Quantified Difference	98% vs. unspecified purity; target compound provides a defined purity threshold suitable for quantitative SAR
Conditions	Commercial procurement specifications as of April 2026

Why This Matters

Procurement of a specified 98% pure building block reduces batch-to-batch variability in downstream biological assays, critical for generating reproducible SAR data in hit-to-lead and lead optimization programs.

Chiral Pyrrolidine for Stereospecific Binding

The 2-methylpyrrolidine ring in 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine contains a stereogenic center at the pyrrolidine 2-position. In the LRRK2 inhibitor series, the (2R)-configured 2-methylpyrrolidin-1-yl derivative 18 achieved a cKi of 0.7 nM, and the X-ray structure confirmed a specific binding pose for the (R)-enantiomer [1]. By contrast, the unsubstituted pyrrolidine analog 5-bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2) is achiral and cannot provide differential enantiomeric interactions. Procurement of 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine as a racemate or, upon resolution, as a single enantiomer enables exploration of stereospecific structure–activity relationships—a dimension entirely absent from achiral pyrrolidine building blocks.

Evidence Dimension	Presence of a stereogenic center for enantioselective target interactions
Target Compound Data	5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: one stereogenic center at pyrrolidine C2; chiral scaffold [1]
Comparator Or Baseline	5-Bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2): achiral pyrrolidine ring; no stereocenter
Quantified Difference	Enantiomer-dependent potency observed in elaborated derivatives: (2R)-isomer cKi = 0.7 nM for LRRK2 G2019S; (2S)-isomer not reported but expected to have altered binding [1]
Conditions	LRRK2 G2019S biochemical assay; X-ray crystallography of (2R)-configured derivative 18 bound to CHK1 10-pt mutant [1]

Why This Matters

Access to a chiral pyrrolidine scaffold allows medicinal chemists to probe enantiomer-specific binding, a critical parameter for intellectual property generation and selectivity optimization that is not attainable with achiral pyrrolidine analogs.

• [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. (2R)-2-Methylpyrrolidin-1-yl derivative 18: LRRK2 G2019S cKi = 0.7 nM, LE = 0.66; X-ray structure of 18/CHK1 10-pt mutant. View Source

2-Methylpyrrolidine Pyridines in Patent Landscape

The 2-methylpyrrolidine-substituted pyridine scaffold features prominently in patent literature as a key intermediate for biologically active compounds. F. Hoffmann-La Roche AG's patent EP2814822 ('Novel Pyrrolidine Derivatives') covers pyrrolidine-containing compounds with therapeutic applications [1]. Bayer CropScience AG's patent US2015/0246880 describes a general method for preparing optionally substituted phenyl and pyridyl pyrrolidines as intermediates for biologically active compounds [2]. While these patents do not explicitly claim 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine, the compound falls within the claimed chemical space of 2-(pyrrolidin-1-yl)pyridine intermediates, positioning it as a relevant building block for exploring patent-protected chemical series. In contrast, the unsubstituted pyrrolidine analog (CAS 210963-93-2) is a simpler, less sterically demanding scaffold that may not map onto the same IP space.

Evidence Dimension	Patent landscape coverage for 2-methylpyrrolidine-pyridine intermediates vs. unsubstituted pyrrolidine analogs
Target Compound Data	5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine: falls within claimed chemical space of EP2814822 (Roche) and US2015/0246880 (Bayer) [1][2]
Comparator Or Baseline	5-Bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2): may also fall within scope but lacks the 2-methyl substituent for differentiated IP position
Quantified Difference	Not quantifiable; qualitative assessment based on patent claim scope analysis
Conditions	Patent filings: EP2814822 (F. Hoffmann-La Roche AG, filed 2013), US2015/0246880 (Bayer CropScience AG, filed 2013) [1][2]

Why This Matters

Procurement of this specific building block supports freedom-to-operate exploration within a densely patented chemical space, enabling the generation of novel derivatives that may circumvent existing composition-of-matter claims.

• [1] F. Hoffmann-La Roche AG. EP2814822 – Novel Pyrrolidine Derivatives. Filing date: 14 February 2013. https://www.search-for-intellectual-property.service.gov.uk/EP2814822/examination-details View Source
• [2] Bayer CropScience AG. US2015/0246880 – Process for the Preparation of Optionally Substituted Phenyl and Pyridyl Pyrrolidines. Filing date: 25 September 2013. https://www.freepatentsonline.com/y2015/0246880.html View Source

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine Applications in Drug Discovery

LRRK2 Inhibitor Lead Optimization for Parkinson's

As demonstrated by the LRRK2 inhibitor series, elaborated derivatives bearing the 2-methylpyrrolidine motif achieve sub-nanomolar potency (cKi = 0.7 nM) with ligand efficiency of 0.66 [1]. 5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine serves as the optimal starting material for constructing pyrrolo[2,3-d]pyrimidine or related cores via Pd-catalyzed cross-coupling at the C5 bromine position, followed by further elaboration to access the lipophilic pocket proximal to Ala2016 in LRRK2.

Stereospecific Nicotinic Receptor Ligand Design

The regioisomeric comparator 2-bromo-5-(1-methylpyrrolidin-2-yl)pyridine (CHEMBL58231) exhibits Ki = 0.450 nM at the α4β2 nAChR [2]. By using 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine as an alternative scaffold, medicinal chemists can explore the underexplored 5-substituted pyridine pharmacophore for nicotinic or muscarinic receptor modulation, with the chiral 2-methylpyrrolidine providing an additional vector for enantioselective receptor interactions.

Diversifiable Building Block for Parallel Library Synthesis

With a single bromine at the pyridine 5-position, the compound enables chemoselective Suzuki, Buchwald–Hartwig, or Ullmann-type couplings without regiochemical competition [3]. The 98% purity specification supports reliable automation and consistent product yields across library plates, making it suitable for high-throughput parallel synthesis in hit expansion campaigns.

Bromodomain and Epigenetic Probe Development

Substituted pyridines featuring pyrrolidine substituents have been claimed as bromodomain inhibitors in patent literature [4]. The 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine scaffold provides a versatile template for introducing diverse aryl/heteroaryl groups at the bromine position to probe BET family bromodomain binding pockets, leveraging the 2-methylpyrrolidine group for enhanced shape complementarity.

• [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. View Source
• [2] BindingDB. BDBM50100706: 2-Bromo-5-(1-methyl-pyrrolidin-2-yl)-pyridine, Ki = 0.450 nM for nAChR α4β2. View Source
• [3] Handy, S. T. et al. J. Org. Chem. 2007, 72, 793–798. Disubstituted Pyridines: The Double-Coupling Approach. View Source
• [4] Patents-Review.com. Substituted Pyridines as Bromodomain Inhibitors. 2017. https://www.patents-review.com/patent/20170362212 View Source